Cas no 2692623-25-7 (N-Hexanoyl-biotin-sulfatide)

• Product Name: N-Hexanoyl-biotin-sulfatide
• CAS No: 2692623-25-7
• MF: C₄₀H₇₂N₄O₁₃S₂
• MW: 881.148690223694
• CID: 5146199
• Update Time: 2025-05-28

N-Hexanoyl-biotin-sulfatide Chemical and Physical Properties

Names and Identifiers

• N-Hexanoyl-biotin-sulfatide
• 1H-Thieno[3,4-d]imidazole-4-pentanamide, hexahydro-N-[6-[[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]amino]-6-oxohexyl]-2-oxo-, (3aS,4S,6aR)-

• Inchi： 1S/C40H72N4O13S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-20-30(46)28(26-55-39-37(50)38(57-59(52,53)54)36(49)31(25-45)56-39)42-34(48)23-16-14-19-24-41-33(47)22-18-17-21-32-35-29(27-58-32)43-40(51)44-35/h15,20,28-32,35-39,45-46,49-50H,2-14,16-19,21-27H2,1H3,(H,41,47)(H,42,48)(H2,43,44,51)(H,52,53,54)/b20-15+/t28-,29-,30+,31+,32-,35-,36-,37+,38-,39+/m0/s1
• InChI Key： JLPPJZOXVPFQIU-IZVBRYQQSA-N
• SMILES： C1(=O)N[C@]2([H])[C@H](CCCCC(NCCCCCC(N[C@@H](CO[C@@H]3O[C@H](CO)[C@H](O)[C@H](OS(O)(=O)=O)[C@H]3O)[C@H](O)/C=C/CCCCCCCCCCCCC)=O)=O)SC[C@]2([H])N1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: -3.61±0.18(Predicted)